Cas no 32058-55-2 (Piperidinium,1-methyl-1-[2-[(2,2,4,4-tetramethyl-1-oxopentyl)oxy]ethyl]-, iodide (1:1))
32058-55-2 structure
Product Name:Piperidinium,1-methyl-1-[2-[(2,2,4,4-tetramethyl-1-oxopentyl)oxy]ethyl]-, iodide (1:1)
CAS No:32058-55-2
MF:C17H34INO2
MW:411.361837863922
CID:307702
PubChem ID:208368
Update Time:2025-04-19
Piperidinium,1-methyl-1-[2-[(2,2,4,4-tetramethyl-1-oxopentyl)oxy]ethyl]-, iodide (1:1) Chemical and Physical Properties
Names and Identifiers
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- Piperidinium,1-methyl-1-[2-[(2,2,4,4-tetramethyl-1-oxopentyl)oxy]ethyl]-, iodide (1:1)
- 2-(1-methylpiperidin-1-ium-1-yl)ethyl 2,2,4,4-tetramethylpentanoate,iodide
- 2-Piperidinoethyl 2,2,4,4-tetramethylvalerate methiodide
- Valeric acid,2,2,4,4-tetramethyl-,2-piperidinoethyl ester,methiodide
- Piperidinium, 1-(2-(2,2,4,4-tetramethylvaleryloxy)ethyl)-1-methyl-, iodide
- 32058-55-2
- Valeric acid, 2,2,4,4-tetramethyl-, 2-piperidinoethyl ester, methiodide
- 1-(2-(2,2,4,4-Tetramethylvaleryloxy)ethyl)-1-methylpiperidinium iodide
- 1-Methyl-1-{2-[(2,2,4,4-tetramethylpentanoyl)oxy]ethyl}piperidin-1-ium iodide
- DTXSID10953932
-
- Inchi: 1S/C17H34NO2.HI/c1-16(2,3)14-17(4,5)15(19)20-13-12-18(6)10-8-7-9-11-18;/h7-14H2,1-6H3;1H/q+1;/p-1
- InChI Key: DZOWISGOPUOEPI-UHFFFAOYSA-M
- SMILES: [I-].O(C(C(C)(C)CC(C)(C)C)=O)CC[N+]1(C)CCCCC1
Computed Properties
- Exact Mass: 411.16300
- Monoisotopic Mass: 411.16343g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 7
- Complexity: 322
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.30000
- LogP: 0.58530
Piperidinium,1-methyl-1-[2-[(2,2,4,4-tetramethyl-1-oxopentyl)oxy]ethyl]-, iodide (1:1) Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Piperidinium,1-methyl-1-[2-[(2,2,4,4-tetramethyl-1-oxopentyl)oxy]ethyl]-, iodide (1:1) Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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